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Compound of Interest

Compound Name: tert-Butylcyclopentane

Cat. No.: B16133621

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery and synthesis of tert-
butylcyclopentane, a saturated hydrocarbon of interest in various chemical research domains.

This document details the primary synthetic routes, providing in-depth experimental protocols

and quantitative data to support laboratory applications.

Discovery
While a singular, seminal "discovery" paper for tert-butylcyclopentane is not readily

identifiable in a historical context, its existence and synthesis are well-established within the

broader field of hydrocarbon chemistry. The synthesis of such alkylated cycloalkanes is a

logical extension of foundational organic reactions developed in the early to mid-20th century,

particularly the Friedel-Crafts alkylation and catalytic hydrogenation. Its characterization would

have become routine with the advent of modern spectroscopic techniques.

Physicochemical and Spectroscopic Data
Precise characterization is crucial for the identification and utilization of tert-
butylcyclopentane. The following tables summarize its key physical properties and
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spectroscopic data.

Table 1: Physical Properties of tert-Butylcyclopentane[1][2][3][4]

Property Value

Molecular Formula C₉H₁₈

Molecular Weight 126.24 g/mol

CAS Number 3875-52-3

Density 0.814 g/cm³

Boiling Point 142.9 °C at 760 mmHg

Melting Point -96 °C

Refractive Index 1.445

Flash Point 27.6 °C

Table 2: Spectroscopic Data for tert-Butylcyclopentane[3]

Spectroscopy Data Highlights

¹³C NMR
Spectra available in public databases,

confirming the carbon skeleton.

Mass Spec
Kovats Retention Index (Standard non-polar):

912.6. Spectra available in the NIST database.

Synthesis of tert-Butylcyclopentane
Two primary synthetic routes are commonly employed for the preparation of tert-
butylcyclopentane: the Friedel-Crafts alkylation of cyclopentane and the catalytic

hydrogenation of tert-butylcyclopentene.

Friedel-Crafts Alkylation of Cyclopentane
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This method involves the electrophilic substitution of a hydrogen atom on the cyclopentane ring

with a tert-butyl group, typically using a tert-butyl halide and a Lewis acid catalyst.

tert-Butyl Chloride
tert-Butyl Carbocation

[(CH₃)₃C⁺]
+ AlCl₃

AlCl₃ (Lewis Acid)

Wheland Intermediate

+ Cyclopentane

Cyclopentane

tert-Butylcyclopentane- H⁺

[AlCl₄]⁻ HCl

Click to download full resolution via product page

Caption: Friedel-Crafts alkylation workflow for tert-butylcyclopentane synthesis.

While a specific protocol for the synthesis of tert-butylcyclopentane from cyclopentane is not

readily available in peer-reviewed literature, the following is a representative procedure

adapted from the alkylation of methylcyclopentane with tert-butyl chloride.[5] This protocol

should be optimized for cyclopentane.

Materials:

Cyclopentane

tert-Butyl chloride

Anhydrous aluminum chloride (AlCl₃)

Anhydrous diethyl ether

Ice-salt bath

5% Sodium bicarbonate solution
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Anhydrous magnesium sulfate

Standard distillation apparatus

Procedure:

Reaction Setup: A three-necked round-bottom flask equipped with a mechanical stirrer, a

dropping funnel, and a reflux condenser (with a drying tube) is charged with anhydrous

diethyl ether and cyclopentane. The flask is cooled in an ice-salt bath.

Catalyst Addition: Anhydrous aluminum chloride is added portion-wise to the stirred solution

while maintaining the low temperature.

Addition of Alkylating Agent: tert-Butyl chloride is added dropwise from the dropping funnel

over a period of 30-60 minutes. The reaction is exothermic and the temperature should be

carefully controlled.

Reaction: After the addition is complete, the mixture is stirred at a low temperature for an

additional 1-2 hours, and then allowed to warm to room temperature and stirred for another

hour.

Workup: The reaction mixture is poured onto crushed ice and stirred until the excess

aluminum chloride is hydrolyzed. The organic layer is separated, washed with 5% sodium

bicarbonate solution, and then with water until neutral.

Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the

solvent is removed by distillation. The crude product is then purified by fractional distillation.

Quantitative Data:

Yield data for the direct alkylation of cyclopentane is not well-documented in the available

literature. Based on similar reactions, yields can be expected to be moderate, and

optimization of reaction conditions is critical.

Catalytic Hydrogenation of tert-Butylcyclopentene
This method involves the addition of hydrogen across the double bond of a tert-

butylcyclopentene isomer (e.g., 1-tert-butylcyclopentene) in the presence of a metal catalyst.
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1-tert-Butylcyclopentene

tert-Butylcyclopentane

+ H₂

H₂ Gas

Pd/C or PtO₂
Catalyst

Click to download full resolution via product page

Caption: Catalytic hydrogenation workflow for tert-butylcyclopentane synthesis.

The following is a general procedure for the catalytic hydrogenation of an alkene and can be

adapted for tert-butylcyclopentene.

Materials:

1-tert-Butylcyclopentene

Palladium on carbon (10% Pd/C) or Platinum(IV) oxide (PtO₂)

Ethanol or Ethyl acetate (solvent)

Hydrogen gas source

Parr hydrogenation apparatus or a similar setup

Procedure:

Reaction Setup: The hydrogenation vessel is charged with a solution of 1-tert-

butylcyclopentene in a suitable solvent (e.g., ethanol). The catalyst (typically 1-5 mol%

relative to the alkene) is carefully added.
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Hydrogenation: The vessel is sealed, evacuated, and purged with hydrogen gas several

times. The reaction is then stirred under a positive pressure of hydrogen (typically 1-4 atm) at

room temperature.

Monitoring: The reaction progress can be monitored by the uptake of hydrogen or by

techniques such as TLC or GC.

Workup: Upon completion, the reaction mixture is carefully filtered through a pad of Celite to

remove the catalyst.

Purification: The solvent is removed from the filtrate under reduced pressure to yield the

crude product. If necessary, the product can be purified by distillation.

Quantitative Data:

Catalytic hydrogenation of alkenes is generally a high-yielding reaction. While specific data

for 1-tert-butylcyclopentene is not readily available, yields are expected to be high, often

exceeding 95%.

Conclusion
The synthesis of tert-butylcyclopentane can be reliably achieved through established organic

chemistry methodologies. The Friedel-Crafts alkylation offers a direct approach from

cyclopentane, though it may require optimization to control for potential side reactions. The

catalytic hydrogenation of tert-butylcyclopentene provides a cleaner and typically higher-

yielding alternative, provided the starting alkene is readily accessible. The choice of synthetic

route will depend on the availability of starting materials, desired scale, and the specific

requirements of the research or development program. This guide provides the necessary

foundational information for the successful synthesis and characterization of tert-
butylcyclopentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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